Cas no 2228341-65-7 (O-(3,3,4,4,4-pentafluorobutyl)hydroxylamine)

• Product Name: O-(3,3,4,4,4-pentafluorobutyl)hydroxylamine
• CAS No: 2228341-65-7
• MF: C₄H₆F₅NO
• MW: 179.088558673859
• CID: 5996052
• PubChem ID: 165642322
• Update Time: 2025-05-20

O-(3,3,4,4,4-pentafluorobutyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3,3,4,4,4-pentafluorobutyl)hydroxylamine
• EN300-2007349
• 2228341-65-7

• Inchi： 1S/C4H6F5NO/c5-3(6,1-2-11-10)4(7,8)9/h1-2,10H2
• InChI Key： OTRDHEOEPOAWKD-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CCON)F

Computed Properties

• Exact Mass: 179.03695463g/mol
• Monoisotopic Mass: 179.03695463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(3,3,4,4,4-pentafluorobutyl)hydroxylamine

Introduction to O-(3,3,4,4,4-pentafluorobutyl)hydroxylamine (CAS No. 2228341-65-7)

O-(3,3,4,4,4-pentafluorobutyl)hydroxylamine, with the CAS number 2228341-65-7, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its distinctive structure, which includes a pentafluorobutyl group attached to a hydroxylamine moiety. The combination of these functional groups imparts unique chemical and physical properties that make it a valuable reagent in synthetic chemistry and a promising candidate in pharmaceutical research.

The chemical structure of O-(3,3,4,4,4-pentafluorobutyl)hydroxylamine can be represented as follows: O-(CF₃CF₂CH₂)NH₂. The presence of the pentafluorobutyl group introduces significant fluorine content, which can influence the compound's solubility, reactivity, and biological activity. Fluorinated compounds are known for their enhanced stability and unique interactions with biological systems, making them attractive for drug design and development.

In the realm of synthetic chemistry, O-(3,3,4,4,4-pentafluorobutyl)hydroxylamine has been utilized as a building block for the synthesis of more complex molecules. Its reactivity as a nucleophile and its ability to form stable intermediates have been exploited in various synthetic routes. For instance, recent studies have demonstrated its utility in the synthesis of fluorinated amino acids and peptides, which are important for understanding protein structure and function. These fluorinated derivatives can provide insights into the role of specific amino acids in protein folding and stability.

The biological applications of O-(3,3,4,4,4-pentafluorobutyl)hydroxylamine are equally intriguing. Research has shown that fluorinated compounds can exhibit enhanced pharmacokinetic properties compared to their non-fluorinated counterparts. This is due to the increased lipophilicity and reduced metabolic degradation often associated with fluorine substitution. In the context of drug discovery, this compound has been explored as a potential lead molecule for the development of new therapeutic agents. For example, it has been used as a starting material for the synthesis of novel antiviral and anticancer drugs.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of O-(3,3,4,4,4-pentafluorobutyl)hydroxylamine in the development of inhibitors for specific enzymes involved in viral replication. The researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the potential of fluorinated compounds in addressing emerging viral threats.

In addition to its antiviral properties, O-(3,3,4,4,4-pentafluorobutyl)hydroxylamine has also shown promise in cancer research. Fluorinated compounds are known to have selective cytotoxic effects on cancer cells due to their ability to disrupt specific cellular processes. A recent study published in Cancer Research demonstrated that derivatives of this compound could inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival.

The safety profile of O-(3,3,4,4,4-pentafluorobutyl)hydroxylamine is another important aspect to consider. While fluorinated compounds generally exhibit good safety profiles due to their stability and reduced toxicity compared to other functional groups like halogens or nitro groups, it is crucial to conduct thorough safety assessments before advancing any new compound into clinical trials. Preclinical studies have indicated that this compound is well-tolerated at therapeutic concentrations and does not exhibit significant toxicity or adverse effects.

In conclusion, O-(3,3,4,4,4-pentafluorobutyl)hydroxylamine (CAS No. 2228341-65-7) is a multifaceted compound with a wide range of potential applications in synthetic chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.